Cas no 1602655-03-7 (1-Chloro-2-(2-iodo-1-methoxyethyl)benzene)

• Product Name: 1-Chloro-2-(2-iodo-1-methoxyethyl)benzene
• CAS No: 1602655-03-7
• MF: C₉H₁₀ClIO
• MW: 296.532574176788
• CID: 5703376
• PubChem ID: 114771977
• Update Time: 2025-06-29

1-Chloro-2-(2-iodo-1-methoxyethyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1602655-03-7
• EN300-1135340
• 1-Chloro-2-(2-iodo-1-methoxyethyl)benzene
• Benzene, 1-chloro-2-(2-iodo-1-methoxyethyl)-

• Inchi： 1S/C9H10ClIO/c1-12-9(6-11)7-4-2-3-5-8(7)10/h2-5,9H,6H2,1H3
• InChI Key： LKVYEJPPPBYYFP-UHFFFAOYSA-N
• SMILES： ICC(C1C=CC=CC=1Cl)OC

Computed Properties

• Exact Mass: 295.94649g/mol
• Monoisotopic Mass: 295.94649g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.678±0.06 g/cm3(Predicted)
• Boiling Point: 272.7±35.0 °C(Predicted)

Additional information on 1-Chloro-2-(2-iodo-1-methoxyethyl)benzene

Introduction to 1-Chloro-2-(2-iodo-1-methoxyethyl)benzene (CAS No. 1602655-03-7)

1-Chloro-2-(2-iodo-1-methoxyethyl)benzene, with the CAS number 1602655-03-7, is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique molecular structure, which includes a chlorobenzene moiety and a 2-iodo-1-methoxyethyl substituent. The combination of these functional groups endows the molecule with a range of chemical properties that make it an attractive candidate for various applications.

The synthesis of 1-Chloro-2-(2-iodo-1-methoxyethyl)benzene typically involves multi-step reactions, often starting from readily available starting materials such as chlorobenzene and methanol. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly routes for its production. For instance, the use of transition metal-catalyzed cross-coupling reactions has significantly improved the yield and purity of the final product. These advancements not only enhance the practicality of large-scale synthesis but also reduce the environmental impact associated with traditional synthetic routes.

In the realm of medicinal chemistry, 1-Chloro-2-(2-iodo-1-methoxyethyl)benzene has shown promise as a key intermediate in the development of novel therapeutic agents. Its iodine substituent can be readily functionalized through various chemical transformations, making it a valuable building block for the synthesis of bioactive molecules. Recent studies have explored its potential in the development of anti-cancer drugs, where its unique structure allows for targeted delivery and enhanced efficacy. Additionally, the methoxy group can be modified to introduce additional functional groups that improve solubility and pharmacokinetic properties.

The physical and chemical properties of 1-Chloro-2-(2-iodo-1-methoxyethyl)benzene have been extensively studied. It is a colorless liquid at room temperature with a characteristic odor. Its boiling point is around 180°C, and it has a density of approximately 1.4 g/cm³. The compound is moderately soluble in common organic solvents such as ethanol, acetone, and dichloromethane but has limited solubility in water. These properties make it suitable for use in various chemical processes and reactions.

In materials science, 1-Chloro-2-(2-iodo-1-methoxyethyl)benzene has found applications in the development of advanced polymers and functional materials. Its iodine substituent can be used as a reactive site for polymerization reactions, leading to the formation of polymers with unique properties such as high thermal stability and mechanical strength. Recent research has focused on using this compound as a monomer for the synthesis of conductive polymers, which have potential applications in electronic devices and energy storage systems.

The safety profile of 1-Chloro-2-(2-iodo-1-methoxyethyl)benzene is an important consideration for its use in various applications. While it is generally considered safe when handled properly, appropriate precautions should be taken to avoid inhalation or skin contact. The compound should be stored in a well-ventilated area away from sources of heat or ignition. Additionally, personal protective equipment such as gloves and safety goggles should be worn during handling to ensure safety.

In conclusion, 1-Chloro-2-(2-iodo-1-methoxyethyl)benzene (CAS No. 1602655-03-7) is a multifaceted compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique molecular structure and versatile chemical properties make it an invaluable tool for researchers and industry professionals alike. Ongoing research continues to uncover new potential uses for this compound, further solidifying its importance in the scientific community.